Cas no 2694735-12-9 (4-(5-acetamidopyridin-2-yl)oxybenzoic acid)

• Product Name: 4-(5-acetamidopyridin-2-yl)oxybenzoic acid
• CAS No: 2694735-12-9
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD34474908
• CID: 5628144
• PubChem ID: 165942960
• Update Time: 2025-05-22

4-(5-acetamidopyridin-2-yl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2694735-12-9
• 4-[(5-acetamidopyridin-2-yl)oxy]benzoic acid
• EN300-28320652
• 4-(5-acetamidopyridin-2-yl)oxybenzoic acid

• MDL： MFCD34474908
• Inchi： 1S/C14H12N2O4/c1-9(17)16-11-4-7-13(15-8-11)20-12-5-2-10(3-6-12)14(18)19/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key： BZDJWPGFOIQOGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)NC(C)=O)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-(5-acetamidopyridin-2-yl)oxybenzoic acid

4-(5-Acetamidopyridin-2-yl)oxybenzoic Acid (CAS 2694735-12-9): A Comprehensive Overview

4-(5-Acetamidopyridin-2-yl)oxybenzoic acid (CAS 2694735-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a pyridine ring with a benzoic acid moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its acetamido and oxybenzoic acid functional groups make it a versatile building block for drug discovery and material science applications.

The growing interest in 4-(5-acetamidopyridin-2-yl)oxybenzoic acid is evident from recent searches on platforms like Google Scholar and PubMed, where researchers frequently explore its synthetic pathways, physicochemical properties, and potential therapeutic applications. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses, particularly in the design of kinase inhibitors and anti-inflammatory agents.

From a chemical perspective, 4-(5-acetamidopyridin-2-yl)oxybenzoic acid exhibits interesting properties due to its dual functionality. The acetamido group enhances solubility in polar solvents, while the benzoic acid moiety provides opportunities for further derivatization through esterification or amidation reactions. Recent publications highlight its role in creating prodrug formulations, where the carboxylic acid group can be modified to improve bioavailability—a hot topic in pharmaceutical formulation research.

The compound's relevance extends to current trends in green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic systems for its production, addressing the pharmaceutical industry's demand for atom-efficient reactions and reduced environmental impact. This aligns with global initiatives for green pharmaceutical manufacturing, making CAS 2694735-12-9 a compound of interest for both academic and industrial chemists.

In analytical chemistry, 4-(5-acetamidopyridin-2-yl)oxybenzoic acid presents unique challenges and opportunities for method development. Its UV-active aromatic systems make it suitable for HPLC analysis, while the polar functional groups allow for various chromatographic separation techniques. These properties are particularly valuable in pharmaceutical quality control and metabolite identification studies.

The market for fine chemicals like 4-(5-acetamidopyridin-2-yl)oxybenzoic acid has seen steady growth, driven by increasing R&D investments in small molecule therapeutics. Custom synthesis providers and contract research organizations frequently list this compound in their catalogs, catering to the needs of drug discovery programs. Its price and availability fluctuate based on raw material supply chains and manufacturing scale-up capabilities.

From a regulatory standpoint, proper handling of CAS 2694735-12-9 requires standard laboratory safety protocols. While not classified as hazardous, researchers should employ appropriate personal protective equipment when working with this compound, especially during scale-up processes or derivatization reactions. Material Safety Data Sheets (MSDS) provide essential guidance for its safe storage and handling.

Recent patent literature reveals innovative applications of 4-(5-acetamidopyridin-2-yl)oxybenzoic acid in medicinal chemistry. Several filings describe its incorporation into heterocyclic scaffolds targeting specific biological pathways. This aligns with current drug discovery trends focusing on targeted therapies and precision medicine approaches.

The compound's stability profile makes it suitable for various formulation development studies. Researchers are exploring its compatibility with different excipient systems and its behavior under various storage conditions—critical considerations for pharmaceutical development teams working on solid dosage forms.

In the academic sphere, 4-(5-acetamidopyridin-2-yl)oxybenzoic acid serves as an excellent teaching tool for advanced organic synthesis courses. Its multistep preparation demonstrates important concepts in protective group chemistry, heterocyclic synthesis, and purification techniques, making it valuable for chemical education.

Looking forward, the applications of CAS 2694735-12-9 are likely to expand as researchers uncover new synthetic methodologies and biological activities. Its presence in the chemical space of many drug candidates suggests ongoing relevance in pharmaceutical innovation. The compound's versatility ensures it will remain a subject of study in both industrial and academic settings.